Montelukast

• IUPAC Name: 2-[1-[[(1R)-1-[3-[(E)-2-(7-chloroquinolin-2-yl)ethenyl]phenyl]-3-[2-(2-hydroxypropan-2-yl)phenyl]propyl]sulfanylmethyl]cyclopropyl]acetic acid
• InChI: InChI=1S/C35H36ClNO3S/c1-34(2,40)30-9-4-3-7-25(30)13-17-32(41-23-35(18-19-35)22-33(38)39)27-8-5-6-24(20-27)10-15-29-16-12-26-11-14-28(36)21-31(26)37-29/h3-12,14-16,20-21,32,40H,13,17-19,22-23H2,1-2H3,(H,38,39)/b15-10+/t32-/m1/s1
• InChI Key: UCHDWCPVSPXUMX-TZIWLTJVSA-N
• Canonical SMILES: CC(C)(C1=CC=CC=C1CCC(C2=CC=CC(=C2)C=CC3=NC4=C(C=CC(=C4)Cl)C=C3)SCC5(CC5)CC(=O)O)O
• Isomeric SMILES: CC(C)(C1=CC=CC=C1CC[C@H](C2=CC=CC(=C2)/C=C/C3=NC4=C(C=CC(=C4)Cl)C=C3)SCC5(CC5)CC(=O)O)O
• Molecular Formula: C35H36ClNO3S
• Related CAS: 151767-02-1 (sodium)
• DSSTOX Substance ID: DTXSID9023334
• Molecular Weight: 586.2 g/mol
• Physical Description: Solid
• Solubility: mixes with water (>100 mg/ml, 25 C), MW 608.17, Hygroscopic, white to off-white powder. Freely sol in ethanol, methanol, water. Practically insol in acetonitrile /Monosodium salt/, 8.20e-06 g/L
• Mechanism of Action: Cysteinyl leukotrienes (CysLT) like LTC4, LTD4, and LTE4, among others, are eicosanoids released by a variety of cells like mast cells and eosinophils. When such CysLT bind to corresponding CysLT receptors like CysLT type-1 receptors located on respiratory airway smooth muscle cells, airway macrophages, and on various pro-inflammatory cells like eosinophils and some specific myeloid stem cells activities that facilitate the pathophysiology of asthma and allergic rhinitis are stimulated. In particular, CysLT-mediated airway bronchoconstriction, occluding mucous secretion, vascular permeability, and eosinophil recruitment are all types of effects that facilitate asthma. Alternatively, in allergic rhinitis, CysLTs are released by the nasal mucosa when exposed to allergens during both early and late phase reactions and participate in eliciting symptoms of allergic rhinitis like a congested nose and airway. Subsequently, montelukast is a leukotriene receptor antagonist that binds with high affinity and selectivity to the CysLT type 1 receptor, which consequently assists in inhibiting any physiological actions of CysLTs like LTC4, LTD4, and LTE4 at the receptor that may facilitate asthma or allergic rhinitis., Montelukast inhibits bronchoconstriction due to antigen challenge. Montelukast is a selective leukotriene receptor antagonist of the cysteinyl leukotriene CysLT1 receptor. The cysteinyl leukotrienes (LTC4 , LTD4, LTE4) are products of arachidonic acid metabolism that are released from various cells, including mast cells and eosinophils. They bind to cysteinyl leukotriene receptors (CysLT) found in the human airway. Binding of cysteinyl leukotrienes to leukotriene receptors has been correlated with the pathophysiology of asthma, including airway edema, smooth muscle contraction, and altered cellular activity associated with the inflammatory process, factors that contribute to the signs and symptoms of asthma. Montelukast binding to the CysLT1, receptor is high-affinity and selective, preferring the CysLT1 receptor to other pharmacologically important airway receptors, such as the prostanoid, cholinergic, or beta-adrenergic receptor. Montelukcast inhibits physiologic actions of LTD4 at the CysLT1 receptors, without any agonist activity., Because of the role of leukotrienes in the pathogenesis of asthma, modification of leukotriene activity may be used to reduce airway symptoms, decrease bronchial smooth muscle tone, and improve asthma control. Inhibition of leukotriene-mediated effects may be achieved by drugs that interrupt 5-lipoxygenase activity and prevent formation of leukotrienes (e.g., zileuton) or by antagonism of leukotriene activity at specific receptor sites in the airway (e.g., montelukast, zafirlukast). The antagonist activity of montelukast is selective, competitive, and reversible. Montelukast competitively inhibits the action of LTD4 at a subgroup of CysLT receptors (CysLT1) in airway smooth muscle. In vitro, montelukast possesses affinity for the CysLT1 receptor that is similar to that of LTD4. In in vitro studies, montelukast antagonized contraction of isolated animal smooth muscle produced by LTD4, but did not antagonize contraction produced by LTC4. In animal studies, montelukast antagonized contraction of airway smooth muscle produced by LTD4 or antigen.
• CAS RN: 158966-92-8

Description

Montelukast is used to treat and prevent asthma. It decreases the symptoms and the number of acute asthma attacks. It helps to reduce inflammation and may be used to prevent asthma attacks in adults and children at least 2 years old.

Synthesis Analysis

The synthesis of Montelukast involves several steps. The asymmetric reduction of a compound leads to another compound which reacts with methylsulfonyl chloride to obtain an intermediate compound. This intermediate undergoes a substitution reaction with 1-mercaptomethylcyclopropylacetic acid to obtain another compound. This compound then undergoes a Heck coupling reaction with another compound under the action of a palladium catalyst to obtain a compound. Finally, this compound and a methyl Grignard reagent are subjected to direct addition reaction to obtain Montelukast.

Molecular Structure Analysis

Montelukast has a complex molecular structure. The unit cell contains two symmetry independent molecules, which are connected to long ribbons along the c-axis via hydrogen bonds. The molecular formula of Montelukast is C35H36ClNO3S.

Scientific Research Applications

Asthma Treatment

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Enhanced Bioavailability and Physico-Chemical Stability

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Formation of Supramolecular Adducts with Cyclodextrins

. This approach aims to improve the drug’s solubility and stability.

Encapsulation in Nanoparticles and Liposomes

. This method is designed to improve the drug’s delivery and absorption.

Non-Enteric Absorption

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Reduction in Delirium

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Mechanism of Action

Target of Action

Montelukast is a selective and orally active leukotriene receptor antagonist . Its primary targets are the cysteinyl leukotriene type-1 (CysLT1) receptors , which are found in the human airway and on other pro-inflammatory cells . These receptors play a crucial role in bronchoconstriction, enhancing endothelial cell permeability, myocardial contractility, and various inflammatory conditions .

Mode of Action

Montelukast works by blocking the binding of leukotrienes to their receptors , thereby preventing their inflammatory effects . This inhibition of leukotriene binding helps to reduce airway inflammation, relax the smooth muscles of the airways, and decrease mucus production .

Biochemical Pathways

Leukotrienes, the lipid mediators of inflammation and tissue damage, are products of the 5-lipooxygenase (5-LO) pathway . They are involved in various aspects of lung pathologies like vascular damage, thrombosis, and fibrotic response . By blocking the CysLT1 receptors, montelukast inhibits the effects of leukotrienes, thereby modulating these biochemical pathways .

Pharmacokinetics

Montelukast is known for its good bioavailability, with a reported range of 63–73% . It is metabolized in the liver, primarily by the CYP2C8 enzyme , and to a lesser extent by CYP3A4 and CYP2C9 . The elimination half-life of montelukast is between 2.7–5.5 hours , and it is excreted via the biliary route .

Result of Action

The molecular and cellular effects of montelukast’s action include reduced airway inflammation , relaxation of smooth muscles of the airways, and decreased mucus production . On a cellular level, montelukast has been shown to suppress the release of pro-inflammatory mediators such as IL-8 and RANTES in nasal airway epithelial cells . It also has a protective and regenerative effect on various cells and compartments, potentially protecting and repairing from induced damages .

Action Environment

Environmental factors can influence the action, efficacy, and stability of montelukast. For instance, montelukast’s effectiveness in asthma management is more prevalent in children who belong to upper socioeconomic classes, smaller family sizes, and families with overzealous hygiene . Additionally, montelukast’s action can be influenced by the presence of other medications, as it is known to interact with 110 other drugs .

Safety and Hazards

Montelukast has been associated with serious mental health side effects, including agitation, aggressive behavior, anxiety, depression, abnormal dreams, and hallucinations. The FDA has required a Boxed Warning about these serious mental health side effects. In handling Montelukast, it is advised to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eye.